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Compound of Interest

Compound Name: 2-Formylthiophene-3-boronic acid

Cat. No.: B151176

Essential Safety and Handling Guide for 2-
Formylthiophene-3-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Formylthiophene-3-boronic acid (CAS No: 4347-31-3). Adherence to these procedures is
vital for ensuring laboratory safety and maintaining the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

2-Formylthiophene-3-boronic acid is a chemical that requires careful handling due to its
potential hazards. It is known to cause skin and serious eye irritation, and may also lead to
respiratory irritation.[1][2][3][4][5][6] Therefore, treating it as a hazardous substance is a critical
first step in its handling and disposal lifecycle.

Engineering Controls:

« All handling of 2-Formylthiophene-3-boronic acid and its waste should be conducted
within a certified chemical fume hood to minimize the risk of inhalation.[7][8]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[8][9] Inspect
gloves before each use and remove them carefully to avoid skin contamination.[1][9]

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
respirator or equivalent is recommended. In a well-ventilated fume hood, additional
respiratory protection may not be necessary under normal use.[1][3]

» Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to
prevent skin exposure.[4][9][10] Do not wear sandals or perforated shoes.[10]

Quantitative Data Summary

Property Value Source
Molecular Formula C5H5B0O3S [1]
Molecular Weight 155.97 g/mol

CAS Number 4347-31-3

Appearance Light yellow to yellow solid [11]
Melting Point 167-193 °C [11]
Storage Temperature Store in a freezer, under -20°C  [11]
Sensitivity Air sensitive [1112][11]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2363706&productDescription=THIOPHENE-3-BRONIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359360050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2363706&productDescription=THIOPHENE-3-BRONIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://isolab.ess.washington.edu/SOPs/boric-acid.php
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15195~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2023:07:36~~2-Formylthiophene-3-boronic%20acid~~
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15195~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2023:07:36~~2-Formylthiophene-3-boronic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2363706&productDescription=THIOPHENE-3-BRONIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359360050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15195~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2023:07:36~~2-Formylthiophene-3-boronic%20acid~~
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2485953_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2485953_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2485953_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15195~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2023:07:36~~2-Formylthiophene-3-boronic%20acid~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL15196&PLANT=d__ALF
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2485953_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Work in a designated area within a certified chemical fume hood.[8]

o Assemble all necessary equipment and reagents.

o Put on all required Personal Protective Equipment (PPE) as detailed above.[10]

e Handling and Use:

[¢]

Keep the container tightly closed when not in use.[2][3][5][8]

[e]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3][4][5]

[e]

Avoid contact with skin, eyes, and clothing.[5]

o

Wash hands and any exposed skin thoroughly after handling.[1][3][4][5]

[¢]

Do not eat, drink, or smoke when using this product.[10][12]

e Spill Procedures:

o Contained within a fume hood:

Close the sash.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, dry earth).[12][13]

Collect the absorbed material using clean, non-sparking tools and place it into a
designated, labeled hazardous waste container.[13]

o Outside of a fume hood:

s Evacuate the immediate area.

» Ensure adequate ventilation.

» Prevent the spill from entering drains.
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» Follow the containment and cleanup procedures as described above.

Disposal Plan: Step-by-Step Waste Management

Chemical waste must be managed as hazardous waste. Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[7][10]

e Waste Segregation and Collection:

o Solid Waste: Collect unused 2-Formylthiophene-3-boronic acid or contaminated solid

materials (e.g., weighing paper, contaminated gloves) in a designated, sealable container
clearly labeled as "Hazardous Waste".[7]

Liguid Waste: If the compound is in a solution, collect it in a separate, clearly labeled, and
sealable container for liquid hazardous waste.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Formylthiophene-3-boronic acid," and any other identifiers required
by your institution.[7]

e Container Decontamination:

o Initial Rinse: In a chemical fume hood, rinse the empty container three times with a

suitable solvent. The first rinseate must be collected and disposed of as hazardous waste.

[7]

Subsequent Rinses: Depending on institutional guidelines, subsequent rinses may also
need to be collected as hazardous waste.[7]

Final Disposal of Container: After thorough rinsing and allowing the container to air dry
completely in a well-ventilated area, deface the original label. The clean, dry container can
then be disposed of in the regular laboratory glassware or plastic recycling stream, as
appropriate.[7]

» Storage and Disposal:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials, until it is collected by your institution's
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Environmental Health and Safety (EHS) personnel or a licensed waste disposal company.

[7]

o Dispose of the contents and container to an approved waste disposal plant.[2][5]

Experimental Workflow and Safety Diagram
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Caption: Workflow for the safe handling and disposal of 2-Formylthiophene-3-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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